N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H16FN3O2/c1-11-3-8-15(12(2)9-11)17-21-22-18(24-17)20-16(23)10-13-4-6-14(19)7-5-13/h3-9H,10H2,1-2H3,(H,20,22,23)
• InChI Key: OOYKFPRGGFVIEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC=C(C=C3)F)C
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and modulate neurotransmitter release in the brain. It has also been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide in lab experiments is its high potency and selectivity towards specific enzymes and signaling pathways. However, its limited solubility in water and potential toxicity at high concentrations can be a limitation.

Future Directions

Future research on N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide could focus on the development of new drug candidates based on its structure, optimization of its pharmacokinetic properties, and further elucidation of its mechanism of action. Other potential areas of research include the evaluation of its efficacy in animal models of disease, the identification of biomarkers for patient selection, and the development of new synthetic methods for its production.
Conclusion:
In conclusion, N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide is a promising chemical compound that has potential applications in various fields of scientific research. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide involves the reaction of 2-amino-5-(2,4-dimethylphenyl)-1,3,4-oxadiazole with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is purified using column chromatography.

Scientific Research Applications

N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the development of new drugs for the treatment of cancer, inflammation, and neurological disorders.